Cas no 53733-52-1 (21-Dehydro Fluocortolone)
21-Dehydro Fluocortolone Chemical and Physical Properties
Names and Identifiers
-
- 21-Dehydro Fluocortolone
- SCHEMBL11691682
- HLLANYZJFMWLER-ULHLPKEOSA-N
- 53733-52-1
- 6alpha-fluoro-11beta-hydroxy-3,20-dioxo-16alpha-methyl-1,4-pregnadien-21-al
- 2-[(6S,8S,9S,10R,11S,13S,14S,16R,17S)-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde
-
- Inchi: 1S/C22H27FO4/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-21(15,2)20(13)17(26)9-22(14,3)19(11)18(27)10-24/h4-5,7,10-11,13-14,16-17,19-20,26H,6,8-9H2,1-3H3/t11-,13+,14+,16+,17+,19-,20-,21+,22+/m1/s1
- InChI Key: HLLANYZJFMWLER-ULHLPKEOSA-N
- SMILES: F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@H](C(C=O)=O)[C@H](C)C[C@H]3[C@@H]2C1)O)=O
Computed Properties
- Exact Mass: 374.18900
- Monoisotopic Mass: 374.18933750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.44000
- LogP: 2.84330
21-Dehydro Fluocortolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D229440-1mg |
21-Dehydro Fluocortolone |
53733-52-1 | 1mg |
$ 316.00 | 2023-04-17 | ||
| TRC | D229440-10mg |
21-Dehydro Fluocortolone |
53733-52-1 | 10mg |
$ 2463.00 | 2023-04-17 | ||
| TRC | D229440-2.5mg |
21-Dehydro Fluocortolone |
53733-52-1 | 2.5mg |
$ 800.00 | 2023-09-08 |
21-Dehydro Fluocortolone Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 21-Dehydro Fluocortolone
21-Dehydro Fluocortolone: A Comprehensive Overview
The compound with CAS No 53733-52-1, commonly referred to as 21-Dehydro Fluocortolone, is a significant molecule in the field of steroid chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In recent years, advancements in synthetic methodologies and biological studies have shed light on its mechanisms of action and efficacy in various disease models.
21-Dehydro Fluocortolone is a derivative of fluocortolone, a well-known synthetic glucocorticoid. The removal of the 21-hydroxy group introduces distinct chemical and pharmacological characteristics. This modification enhances its stability and bioavailability, making it a promising candidate for targeted therapies. Recent studies have explored its anti-inflammatory and immunomodulatory effects, particularly in chronic inflammatory conditions such as arthritis and allergic disorders.
The synthesis of 21-Dehydro Fluocortolone involves a multi-step process that includes hydrolysis, oxidation, and purification steps. Researchers have optimized these steps to achieve higher yields and purities, ensuring consistent quality for preclinical and clinical studies. The compound's chemical structure has been extensively characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its identity and purity.
From a pharmacological perspective, 21-Dehydro Fluocortolone exhibits potent anti-inflammatory activity by modulating the NF-kB pathway and inhibiting cytokine production. Recent in vitro studies have demonstrated its ability to suppress pro-inflammatory markers such as TNF-alpha and IL-6 in macrophage cell lines. In vivo experiments using animal models of inflammation have further validated its efficacy, with notable reductions in edema and histopathological scores.
The clinical potential of 21-Dehydro Fluocortolone is currently being explored in phase II clinical trials for the treatment of moderate-to-severe psoriasis. Early results indicate favorable safety profiles with minimal systemic side effects compared to traditional glucocorticoids. This has positioned it as a potential first-line therapy for patients who are unresponsive to conventional treatments.
Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the therapeutic effects of 21-Dehydro Fluocortolone. Investigators are also exploring its potential application in other inflammatory conditions, such as inflammatory bowel disease (IBD) and asthma. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound.
In conclusion, 21-Dehydro Fluocortolone (CAS No 53733-52-1) represents a significant advancement in the field of steroid-based therapeutics. Its unique chemical properties, robust preclinical data, and promising clinical outcomes underscore its potential as a next-generation anti-inflammatory agent. Continued research will undoubtedly unlock new insights into its therapeutic applications, benefiting patients worldwide.
53733-52-1 (21-Dehydro Fluocortolone) Related Products
- 152-97-6(Fluocortolone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)